Cas no 55369-69-2 (Methyl 2-(benzylamino)benzoate)

• Product Name: Methyl 2-(benzylamino)benzoate
• CAS No: 55369-69-2
• Molecular Formula: C₁₅H₁₅NO₂
• Molecular Weight: 241.2851
• CID: 1594031
• PubChem ID: 251142

Methyl 2-(benzylamino)benzoate Properties

Names and Identifiers

• Methyl 2-(benzylamino)benzoate
• N-benzyl-anthranilic acid methyl ester
• AC1Q5ZL1
• AR-1J4426
• methyl 2-(benzylamino)-benzoate
• AC1L5J6B
• methyl 2-benzylaminobenzoate
• AG-F-93522
• N-benzylanthranylic acid methyl ester
• NSC71377
• CTK5A3498
• AKOS005198923
• methyl N-benzylanthranilate
• 2-(benzylamino)benzoic acid methyl ester
• N-benzyl-anthranilic acid methyl ester; AC1Q5ZL1; AR-1J4426; methyl 2-(benzylamino)-benzoate; AC1L5J6B; methyl 2-benzylaminobenzoate; AG-F-93522; N-benzylanthranylic acid methyl ester; NSC71377; CTK5A3498; AKOS005198923; methyl N-benzylanthranilate; 2-(benzylamino)benzoic acid methyl ester;
• methyl N-benzyl-anthranilate
• methyl2-(benzylamino)benzoate
• SCHEMBL22854454
• DTXSID30290831
• 55369-69-2
• CS-0301980
• EN300-133179
• NSC-71377

• InChIKey： PNCJBJQLNOUGJI-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H15NO2/c1-18-15(17)13-9-5-6-10-14(13)16-11-12-7-3-2-4-8-12/h2-10,16H,11H2,1H3
• SMILES： COC(=O)C1=CC=CC=C1NCC2=CC=CC=C2

Computed Properties

• Exact Mass: 241.11035
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 241.110278721g/mol
• Heavy Atom Count: 18
• Complexity: 261
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• LogP: 3.15830
• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines